Cas no 1807074-48-1 (4-Bromo-3-cyano-2-(trifluoromethylthio)benzoic acid)

• Product Name: 4-Bromo-3-cyano-2-(trifluoromethylthio)benzoic acid
• CAS No: 1807074-48-1
• MF: C₉H₃BrF₃NO₂S
• MW: 326.089830636978
• CID: 4796393
• Update Time: 2025-06-11

4-Bromo-3-cyano-2-(trifluoromethylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-cyano-2-(trifluoromethylthio)benzoic acid

• Inchi： 1S/C9H3BrF3NO2S/c10-6-2-1-4(8(15)16)7(5(6)3-14)17-9(11,12)13/h1-2H,(H,15,16)
• InChI Key： KQRQPWVCPQNOCA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1C#N)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 354
• XLogP3: 3.6
• Topological Polar Surface Area: 86.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 4-Bromo-3-cyano-2-(trifluoromethylthio)benzoic acid

4-Bromo-3-cyano-2-(trifluoromethylthio)benzoic acid (CAS No. 1807074-48-1): A Comprehensive Overview

4-Bromo-3-cyano-2-(trifluoromethylthio)benzoic acid, identified by its CAS number 1807074-48-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a bromine atom, a cyano group, and a trifluoromethylthio substituent. These structural elements contribute to its distinct chemical properties and potential biological activities, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The< strong> benzoic acid core structure of this compound is well-known for its role in the synthesis of numerous drugs and natural products. The presence of a< strong> bromine atom at the 4-position enhances its reactivity, allowing for further functionalization through various chemical transformations. The< strong> cyano group at the 3-position introduces a polar electron-withdrawing effect, which can influence the compound's solubility and interactions with biological targets. Additionally, the< strong> trifluoromethylthio group at the 2-position adds another layer of complexity, contributing to both steric hindrance and electronic effects that can modulate the compound's biological activity.

In recent years, there has been growing interest in developing novel therapeutic agents derived from benzoic acid derivatives due to their diverse biological properties. Research has shown that these compounds can exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer activities. The specific combination of functional groups in< strong> 4-Bromo-3-cyano-2-(trifluoromethylthio)benzoic acid makes it a particularly interesting candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The< strong> bromine atom, for instance, can be readily displaced through nucleophilic aromatic substitution reactions, allowing for the introduction of other functional groups such as amines or thiols. This flexibility makes it possible to generate a library of derivatives with tailored properties for specific biological targets. Similarly, the< strong> cyano group can be reduced to an amine or converted into an ester, further expanding the synthetic possibilities.

The< strong> trifluoromethylthio group is another key feature that contributes to the compound's potential utility. Trifluoromethylthio groups are known to enhance metabolic stability and binding affinity in drug molecules. This effect is attributed to the electron-withdrawing nature of the trifluoromethyl group and the ability of the sulfur atom to form hydrogen bonds with biological targets. These properties make< strong> 4-Bromo-3-cyano-2-(trifluoromethylthio)benzoic acida promising candidate for developing next-generation pharmaceuticals.

In terms of biological activity, preliminary studies have suggested that derivatives of this compound may exhibit potent anti-inflammatory effects. The< strong> bromine atom,< strong> cyano group, and< strong> trifluoromethylthio group collectively contribute to interactions with various enzymes and receptors involved in inflammation pathways. For example, modifications at the 4-position could potentially modulate the activity of cyclooxygenase (COX) enzymes, which are key players in inflammatory responses.

4-Bromo-3-cyano-2-(trifluoromethylthio)benzoic acid, particularly the presence of electron-withdrawing groups like the cyano and trifluoromethylthio substituents, may disrupt bacterial cell membranes or interfere with essential metabolic processes. This makes it a promising candidate for developing novel antibiotics or antiseptics. 4-Bromo-3-cyano-2-(trifluoromethylthio)benzoic acid could potentially enhance its ability to interact with cancer-related proteins and enzymes. 4-Bromo-3-cyano-2-(trifluoromethylthio)benzoic acid (CAS No. 1807074-48-1) is a versatile organic compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents with diverse biological activities. Further research is warranted to fully explore its capabilities in drug discovery and development.